Cas no 27927-59-9 (1-Pentanone,4-hydroxy-1-phenyl-)

• Product Name: 1-Pentanone,4-hydroxy-1-phenyl-
• CAS No: 27927-59-9
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 273406
• PubChem ID: 154889
• Update Time: 2025-04-19

1-Pentanone,4-hydroxy-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone,4-hydroxy-1-phenyl-
• Valerophenone,4-hydroxy- (8CI)
• 4-hydroxy-1-phenylpentan-1-one
• SCHEMBL1572261
• 1-Pentanone, 4-hydroxy-1-phenyl-
• B01J240B7J
• UNII-B01J240B7J
• 4-hydroxy-1-phenyl-pentan-1-one;4-Hydroxyvalerophenone
• (-)-4-hydroxy-1-phenylpentane-1-one
• A818064
• VALEROPHENONE, 4-HYDROXY-
• 4-Hydroxy-1-phenyl-1-pentanone
• DTXSID60950618
• 27927-59-9
• BFPGHQLMXCDMGY-UHFFFAOYSA-N
• CCRIS 7102
• AKOS017984128

• Inchi： 1S/C11H14O2/c1-9(12)7-8-11(13)10-5-3-2-4-6-10/h2-6,9,12H,7-8H2,1H3
• InChI Key： BFPGHQLMXCDMGY-UHFFFAOYSA-N
• SMILES： OC(C)CCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3